Cas no 155189-69-8 (2-Pentanone, 4-ethoxy-,(S)- (9CI))

• Product name: 2-Pentanone, 4-ethoxy-,(S)- (9CI)
• CAS No: 155189-69-8
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 106889
• PubChem ID: 13264740

2-Pentanone, 4-ethoxy-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-ethoxy-,(S)- (9CI)
• (4S)-4-ETHOXYPENTAN-2-ONE
• 155189-69-8
• 2-Pentanone, 4-ethoxy-, (S)- (9CI)
• SCHEMBL16994943

• Inchi： InChI=1S/C7H14O2/c1-4-9-7(3)5-6(2)8/h7H,4-5H2,1-3H3
• InChI Key： BMHLYNKQNZQHKZ-UHFFFAOYSA-N
• SMILES： CCOC(CC(=O)C)C

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 26.3